Cas no 157160-18-4 ((1R-exo)-N-(1,7,7-Trimethylbicyclo2.2.1hept-2-yl)-2-pyridinemethanamine)

• Product Name: (1R-exo)-N-(1,7,7-Trimethylbicyclo2.2.1hept-2-yl)-2-pyridinemethanamine
• CAS No: 157160-18-4
• MF: C₁₆H₂₄N₂
• MW: 244.375164031982
• CID: 1061569
• Update Time: 2025-10-19

(1R-exo)-N-(1,7,7-Trimethylbicyclo2.2.1hept-2-yl)-2-pyridinemethanamine Chemical and Physical Properties

Names and Identifiers

• (1R-exo)-N-(1,7,7-Trimethylbicyclo[2.2.1]hept-2-yl)-2-pyridinemethanamine
• (1R-exo)-N-(1,7,7-Tr
• GWIRNARPJMQEML-PXCJXSSVSA-N
• (1R)-1,7,7-trimethyl-N-(pyridin-2-ylmethyl)bicyclo[2.2.1]heptan-2-amine
• (1R)-1,7,7-trimethyl-N-(pyridine-2-ylmethyl)bicyclo[2.2.1]heptane-2-amine
• CID 117859196
• 2-Pyridinemethanamine, N-[(1R,2R,4R)-1,7,7-trimethylbicyclo[2.2.1]hept-2-yl]-
• (1R,2R,4R)-1,7,7-trimethyl-N-(pyridin-2-ylmethyl)bicyclo[2.2.1]heptan-2-amine
• (1R-exo)-N-(1,7,7-Trimethylbicyclo2.2.1hept-2-yl)-2-pyridinemethanamine

• Inchi： 1S/C16H24N2/c1-15(2)12-7-8-16(15,3)14(10-12)18-11-13-6-4-5-9-17-13/h4-6,9,12,14,18H,7-8,10-11H2,1-3H3/t12?,14?,16-/m0/s1
• InChI Key： GWIRNARPJMQEML-PXCJXSSVSA-N
• SMILES： N(CC1C=CC=CN=1)C1CC2CC[C@]1(C)C2(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 312
• Topological Polar Surface Area: 24.9

Experimental Properties

• Density: 1.03±0.1 g/cm3(Predicted)
• Boiling Point: 330.7±17.0 °C(Predicted)
• pka: 8.84±0.60(Predicted)